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3-[(2-chlorobenzyl)sulfanyl]-6,7-dihydrospiro([1,2,4]triazino[5,6-d][3,1]benzoxazepine-6,1'-cyclopentane) 3-[(2-chlorobenzyl)sulfanyl]-6,7-dihydrospiro([1,2,4]triazino[5,6-d][3,1]benzoxazepine-6,1'-cyclopentane)
Brand Name: Vulcanchem
CAS No.:
VCID: VC0946591
InChI: InChI=1S/C21H19ClN4OS/c22-16-9-3-1-7-14(16)13-28-20-23-19-18(25-26-20)15-8-2-4-10-17(15)24-21(27-19)11-5-6-12-21/h1-4,7-10,24H,5-6,11-13H2
SMILES: C1CCC2(C1)NC3=CC=CC=C3C4=C(O2)N=C(N=N4)SCC5=CC=CC=C5Cl
Molecular Formula: C21H19ClN4OS
Molecular Weight: 410.9 g/mol

3-[(2-chlorobenzyl)sulfanyl]-6,7-dihydrospiro([1,2,4]triazino[5,6-d][3,1]benzoxazepine-6,1'-cyclopentane)

CAS No.:

Cat. No.: VC0946591

Molecular Formula: C21H19ClN4OS

Molecular Weight: 410.9 g/mol

* For research use only. Not for human or veterinary use.

3-[(2-chlorobenzyl)sulfanyl]-6,7-dihydrospiro([1,2,4]triazino[5,6-d][3,1]benzoxazepine-6,1'-cyclopentane) -

Specification

Molecular Formula C21H19ClN4OS
Molecular Weight 410.9 g/mol
IUPAC Name 3-[(2-chlorophenyl)methylsulfanyl]spiro[7H-[1,2,4]triazino[5,6-d][3,1]benzoxazepine-6,1//'-cyclopentane]
Standard InChI InChI=1S/C21H19ClN4OS/c22-16-9-3-1-7-14(16)13-28-20-23-19-18(25-26-20)15-8-2-4-10-17(15)24-21(27-19)11-5-6-12-21/h1-4,7-10,24H,5-6,11-13H2
Standard InChI Key UYPXZJSINXNZFO-UHFFFAOYSA-N
SMILES C1CCC2(C1)NC3=CC=CC=C3C4=C(O2)N=C(N=N4)SCC5=CC=CC=C5Cl
Canonical SMILES C1CCC2(C1)NC3=CC=CC=C3C4=C(O2)N=C(N=N4)SCC5=CC=CC=C5Cl

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